ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(3-benzamidopropanoyl)piperidine-4-carboxylate
• InChI: InChI=1S/C18H24N2O4/c1-2-24-18(23)15-9-12-20(13-10-15)16(21)8-11-19-17(22)14-6-4-3-5-7-14/h3-7,15H,2,8-13H2,1H3,(H,19,22)
• InChI Key: NZCKIPXOTAZAEN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)CCNC(=O)C2=CC=CC=C2
• Molecular Formula: C18H24N2O4
• Molecular Weight: 332.4 g/mol

Description

Ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate, also known as EBPC, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EBPC belongs to the class of piperidinecarboxylic acid derivatives and has been extensively studied for its pharmacological properties.

Mechanism of Action

The mechanism of action of ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate is not fully understood. However, it is believed that ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate exerts its pharmacological effects by modulating the activity of various receptors and enzymes in the body. ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate has been shown to interact with the opioid receptors, which are involved in the regulation of pain and inflammation. In addition, ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators.
Biochemical and Physiological Effects
ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate has been shown to have a number of biochemical and physiological effects. It has been found to reduce pain and inflammation by modulating the activity of the opioid receptors and inhibiting the activity of COX-2. In addition, ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate has been shown to induce apoptosis, or programmed cell death, in cancer cells. This suggests that ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate may have potential as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

Ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate has several advantages for lab experiments. It is easy to synthesize and is available in high purity. It has also been extensively studied for its pharmacological properties, making it a well-characterized compound. However, there are some limitations to using ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate in lab experiments. It has a relatively short half-life, which may limit its effectiveness in some experiments. In addition, its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate. One area of research is the development of more potent and selective analogs of ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate. This could lead to the development of more effective analgesics and anti-inflammatory agents. Another area of research is the investigation of the potential anti-cancer properties of ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate. This could lead to the development of new cancer therapies. Finally, the mechanism of action of ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate needs to be further elucidated in order to fully understand its pharmacological effects.

Scientific Research Applications

Ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate has been studied extensively for its potential therapeutic applications. It has been shown to exhibit potent analgesic, anti-inflammatory, and anti-tumor properties. ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate has been tested in various animal models of pain and inflammation, and it has been found to be effective in reducing pain and inflammation. In addition, ethyl 1-(N-benzoyl-beta-alanyl)-4-piperidinecarboxylate has shown promising results in inhibiting the growth of various cancer cells, including breast, lung, and prostate cancer cells.